Cas no 100991-92-2 (1,4-Dideoxy-1,4-imino-D-arabinitol Hydrochloride)

• Product Name: 1,4-Dideoxy-1,4-imino-D-arabinitol Hydrochloride
• CAS No: 100991-92-2
• MF: C₅H₁₂ClNO₃
• MW: 169.606680870056
• CID: 1127512
• PubChem ID: 24278359
• Update Time: 2025-04-20

1,4-Dideoxy-1,4-imino-D-arabinitol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4R)-2-(Hydroxymethyl)-3,4-pyrrolidinediol
• 2-[4-(2-aminoethoxy)-3-methoxyphenyl]-N-[3-(3,4-dimethylphenyl)propyl]acetamide hydrochloride (1:1)
• (2R,3R,4R)-3,4-dihydroxy-2-hydroxymethylpyrrolidine hydrochloride
• DA-5018*HCl
• 2-[4-(2-aminoethoxy)-3-methoxyphenyl]-N-[3-(3,4-dimethylphenyl)propyl]acetamide hydrochloride
• Benzeneacetamide, 4-(2-aminoethoxy)-N-(3-(3,4-dimethylphenyl)propyl)-3-methoxy-, monohydrochloride
• LS-182242
• AC1L42NK
• 1,4-dideoxy-1,4-imino-L-arabinitol hydrochloride
• DAB 1 hydrochloride
• DA-5018
• (2R,3R,4R)-3,4-Dihydroxy-2-(hydroxymethyl)pyrrolidine hydrochloride
• (2R,3R,4R)-3,4-Dihydroxy-2-hydroxymethylpyrrolidine,h
• 2-Hydroxymethyl-3,4-pyrrolidinediol hydrochloride
• 1,4-Dideoxy-1,4-imino-D-arabinitol hydrochloride
• EU-0100366
• (2R,3R,4R)-2-(hydroxymethyl)pyrrolidine-3,4-diol;hydrochloride
• W-200642
• CCG-221670
• LP00366
• NCGC00093800-01
• CHEMBL215137
• DTXSID301016912
• DAB; 2-Hydroxymethyl-3,4-pyrrolidinediol
• PD015243
• SR-01000075805-1
• (2R,3R,4R)-3,4-Dihydroxy-2-(hydroxymethyl)pyrrolidine Hydrochloride; 1,4-Dideoxy-1,4-imino-d-arabinitol Hydrochloride; DAB-1 Hydrochloride
• 1,4-Dideoxy-1,4-imino-D-Arabinitol (hydrochloride)
• (2R,3R,4R)-2-(HYDROXYMETHYL)PYRROLIDINE-3,4-DIOL HYDROCHLORIDE
• NCGC00261051-01
• 1,4-Dideoxy-1,4-imino-D-arabinitol hydrochloride, enzyme inhibitor
• SCHEMBL6249396
• (2R,3R,4R)-2-(Hydroxymethyl)pyrrolidin-1-ium-3,4-diol;chloride
• SR-01000075805
• 100991-92-2
• Tox21_500366
• G90871
• 1,4-Dideoxy-1,4-imino-D-arabinitol Hydrochloride

• MDL： MFCD03427380
• Inchi： 1S/C5H11NO3.ClH/c7-2-3-5(9)4(8)1-6-3;/h3-9H,1-2H2;1H/t3-,4-,5-;/m1./s1
• InChI Key： PZGVJCJRMKIVLJ-DEVUXVJFSA-N
• SMILES： Cl.O[C@H]1[C@@H](CN[C@@H]1CO)O

Computed Properties

• Exact Mass: 169.0505709g/mol
• Monoisotopic Mass: 169.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Melting Point: 114.8-116.1 ºC (methanol hydrochloric acid )
• PSA: 72.72000
• LogP: -1.99890

1,4-Dideoxy-1,4-imino-D-arabinitol Hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines